Cas no 2580201-15-4 (ethyl 4-amino-3-(trimethylsilyl)methylbutanoate)

• Product Name: ethyl 4-amino-3-(trimethylsilyl)methylbutanoate
• CAS No: 2580201-15-4
• MF: C₁₀H₂₃NO₂Si
• MW: 217.380624055862
• CID: 5660396
• PubChem ID: 165887745
• Update Time: 2025-05-20

ethyl 4-amino-3-(trimethylsilyl)methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27727132
• ethyl 4-amino-3-[(trimethylsilyl)methyl]butanoate
• 2580201-15-4
• ethyl 4-amino-3-(trimethylsilyl)methylbutanoate

• Inchi： 1S/C10H23NO2Si/c1-5-13-10(12)6-9(7-11)8-14(2,3)4/h9H,5-8,11H2,1-4H3
• InChI Key： ZKVAYKCPQWNUQC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(CN)CC(=O)OCC

Computed Properties

• Exact Mass: 217.149805511g/mol
• Monoisotopic Mass: 217.149805511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 4-amino-3-(trimethylsilyl)methylbutanoate

Introduction to Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate (CAS No. 2580201-15-4)

Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate, a compound with the chemical formula C₁₀H₂₁NO₂Si, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2580201-15-4, is particularly notable for its structural features, which include an amino group and a trimethylsilyl (TMS) moiety. These functional groups make it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of drug discovery.

The significance of Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate lies in its potential applications in medicinal chemistry. The presence of the amino group (-NH₂) allows for further functionalization, enabling the creation of amides, ureas, and other pharmacophores that are crucial in designing novel therapeutic agents. Additionally, the trimethylsilyl group (-Si(CH₃)₃) provides stability to the molecule during synthetic processes and can be selectively removed under specific conditions, making it a valuable tool in synthetic chemistry.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate has been explored as a building block in the synthesis of molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Its unique structural properties make it an attractive candidate for further derivatization to create compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating this compound into the design of kinase inhibitors, researchers aim to develop drugs that can modulate these pathways effectively. The amino and TMS groups provide multiple points of interaction with the target kinase, potentially leading to more potent and selective inhibition.

The use of Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate in drug discovery also benefits from advances in computational chemistry and molecular modeling. These tools allow researchers to predict how different modifications to the molecule will affect its biological activity. By leveraging these techniques, scientists can optimize the structure of Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate derivatives to improve their pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of protecting groups in organic synthesis, particularly when dealing with reactive functional groups like amines and alcohols. The trimethylsilyl group in Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate serves as an excellent protecting group for the amino function. This protection is crucial during multi-step syntheses where other reactive sites need to be preserved. Once the desired modifications are made, the TMS group can be selectively removed using appropriate reagents, allowing for further functionalization or purification.

The versatility of Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate is further demonstrated by its application in peptidomimetic chemistry. Peptidomimetics are synthetic analogs of natural peptides that aim to mimic their biological activity but with improved stability and reduced immunogenicity. The compound's structural features make it an ideal candidate for creating peptidomimetics that target specific biological receptors or enzymes. By incorporating it into peptide-like scaffolds, researchers can design molecules that bind tightly to their targets while avoiding off-target effects.

In conclusion, Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate (CAS No. 2580201-15-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to evolve, this compound is likely to play an increasingly important role in the development of novel drugs targeting various diseases. The combination of traditional synthetic methods with cutting-edge computational techniques ensures that Ethyl 4-amino-3-(trimethylsilyl)methylbutanoate will remain at the forefront of medicinal chemistry innovation.